Cas no 645411-83-2 (L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl-)

L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl- structure
645411-83-2 structure
Product Name:L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl-
CAS No:645411-83-2
MF:C29H55N13O9S
MW:761.893703699112
CID:422918
PubChem ID:71379669
Update Time:2025-04-19

L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

    • L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl-
    • 645411-83-2
    • L-Methionyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithyl-L-alanyl-L-alanyl-L-serine
    • DTXSID80802221
    • Inchi: 1S/C29H55N13O9S/c1-14(21(44)37-15(2)23(46)42-20(13-43)27(50)51)39-25(48)18(7-5-10-35-28(31)32)41-26(49)19(8-6-11-36-29(33)34)40-22(45)16(3)38-24(47)17(30)9-12-52-4/h14-20,43H,5-13,30H2,1-4H3,(H,37,44)(H,38,47)(H,39,48)(H,40,45)(H,41,49)(H,42,46)(H,50,51)(H4,31,32,35)(H4,33,34,36)/t14-,15-,16-,17-,18-,19-,20-/m0/s1
    • InChI Key: AORZYIITXVTACN-RBZZARIASA-N
    • SMILES: S(C)CC[C@@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(=O)O)CO)=O)=O)=O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)=O)N

Computed Properties

  • Exact Mass: 761.39715
  • Monoisotopic Mass: 761.39664156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 25
  • Complexity: 1280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -7.3
  • Topological Polar Surface Area: 412Ų

Experimental Properties

  • PSA: 381.95
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.